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Compound of Interest

Compound Name: Ruthenium(lll) chloride trihydrate

Cat. No.: B076067

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ruthenium(lll) chloride trihydrate (RuCls-3H20) is a key inorganic compound and a versatile
starting material in ruthenium chemistry.[1] Its significance stems from its role as a precursor in
the synthesis of a wide array of organometallic and coordination complexes, many of which
exhibit remarkable catalytic activity in various organic transformations. This guide provides a
comprehensive overview of the chemical properties of Ruthenium(lll) chloride trihydrate,
tailored for professionals in research, discovery, and drug development.

Physical and Chemical Properties

Ruthenium(lll) chloride trihydrate is typically a dark brown or black crystalline solid.[1][2] It is
known to be hygroscopic, readily absorbing moisture from the atmosphere.[2] The water
content in the commercial hydrate can vary, though it often approximates a trihydrate.[1]

Solubility

The hydrated form of ruthenium(lll) chloride is soluble in a range of polar solvents, a property
that is crucial for its application in homogeneous catalysis. In contrast, the anhydrous form is
insoluble in water.[1][2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b076067?utm_src=pdf-interest
https://www.benchchem.com/product/b076067?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ruthenium(III)_chloride
https://www.benchchem.com/product/b076067?utm_src=pdf-body
https://www.benchchem.com/product/b076067?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ruthenium(III)_chloride
https://www.sigmaaldrich.com/US/en/product/aldrich/931578
https://www.sigmaaldrich.com/US/en/product/aldrich/931578
https://en.wikipedia.org/wiki/Ruthenium(III)_chloride
https://en.wikipedia.org/wiki/Ruthenium(III)_chloride
https://www.sigmaaldrich.com/US/en/product/aldrich/931578
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Appearance Dark brown to black crystalline powder
Formula RuCls-3H20

Molar Mass 261.47 g/mol

Solubility

Water Soluble[2][3]

Ethanol Soluble[2]

Acetone Soluble[2]

Hygroscopicity Hygroscopic[2]

Quantitative solubility data is not readily available in the literature, but its qualitative solubility in
polar solvents is well-established.

Thermal Decomposition

Upon heating, Ruthenium(lll) chloride trihydrate undergoes dehydration followed by
decomposition at higher temperatures. The anhydrous form is reported to decompose above
500°C.[1] A hydrated form has been noted to decompose at 100°C.

A detailed thermogravimetric analysis (TGA) curve providing specific temperature ranges and
weight loss percentages for the dehydration and decomposition steps is not consistently
available in public literature, as the exact water content can vary.

Reactivity and Catalytic Applications

The rich coordination chemistry of ruthenium allows RuClsz-3H20 to be a precursor to a vast
number of catalytically active species.[1] The ruthenium center can exist in multiple oxidation
states, most notably Ru(ll), Ru(lll), and Ru(IV), which is key to its catalytic versatility.[1]

Precursor to Catalysts

Ruthenium(lll) chloride trihydrate is the most common starting material for the synthesis of
various ruthenium catalysts, including the Nobel Prize-winning Grubbs' catalysts for olefin
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metathesis.[4] It is also used to prepare catalysts for a wide range of other transformations.

Grubbs' Catalysts
(Olefin Metathesis)

Ligand Exchange/
Reduction

) Hydrogenation Catalysts
e.g., with PPhs

Various Oxidants

e.g., with isopropanol Oxidation Catalysts

Transfer Hydrogenation

Catalysts
UV-Vis Spectrum of Aqueous RuCls-3H20
Absorbance Wavelength (nm) ~349 nm curve_start
y axis — X_axis curve_peak
curve_end
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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